Cas no 165304-83-6 (Androsta-3,5-dien-17-ol,3-ethoxy- (9CI))

• Product Name: Androsta-3,5-dien-17-ol,3-ethoxy- (9CI)
• CAS No: 165304-83-6
• MF: C₂₁H₃₂O₂
• MW: 319.496071815491
• CID: 110558
• PubChem ID: 71316503
• Update Time: 2025-04-18

Androsta-3,5-dien-17-ol,3-ethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androsta-3,5-dien-17-ol,3-ethoxy- (9CI)
• 3-Ethoxy-androsta-3,5-dien-17-ol-d3
• 3-Ethoxy-androsta-3,5-dien-17-ol
• (8R,9S,10R,13S,14S)-16,16,17-trideuterio-3-ethoxy-10,13-dimethyl-2,7,8,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-ol
• 165304-83-6
• 3-Ethoxy(16,16,17-~2~H_3_)androsta-3,5-dien-17-ol
• DTXSID50747736
• J-010195

• Inchi： 1S/C21H32O2/c1-4-23-15-9-11-20(2)14(13-15)5-6-16-17-7-8-19(22)21(17,3)12-10-18(16)20/h5,13,16-19,22H,4,6-12H2,1-3H3/t16-,17-,18-,19?,20-,21-/m0/s1/i8D2,19D
• InChI Key： BYYWLMCUWKIZIB-GPXWMXHTSA-N
• SMILES： OC1([2H])C([2H])([2H])C[C@H]2[C@@H]3CC=C4C=C(CC[C@]4(C)[C@H]3CC[C@@]21C)OCC

Computed Properties

• Exact Mass: 319.25900
• Monoisotopic Mass: 319.259060497g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 4.84040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids